molecular formula C12H13NO5S B7556541 3-(1,1-Dioxo-1,4-thiazinane-4-carbonyl)benzoic acid

3-(1,1-Dioxo-1,4-thiazinane-4-carbonyl)benzoic acid

Cat. No. B7556541
M. Wt: 283.30 g/mol
InChI Key: GHFAOHJMDLKAFL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(1,1-Dioxo-1,4-thiazinane-4-carbonyl)benzoic acid, also known as DTBC, is a chemical compound that has been widely used in scientific research for its unique properties. DTBC is a thiol-reactive compound that has been used to study the activity of enzymes, such as proteases and kinases, and to measure the redox state of cells.

Mechanism of Action

3-(1,1-Dioxo-1,4-thiazinane-4-carbonyl)benzoic acid is a thiol-reactive compound that reacts with thiol groups on proteins and peptides. The reaction between 3-(1,1-Dioxo-1,4-thiazinane-4-carbonyl)benzoic acid and thiol groups results in the release of 2-nitro-5-thiobenzoic acid, which can be measured spectrophotometrically. The reaction between 3-(1,1-Dioxo-1,4-thiazinane-4-carbonyl)benzoic acid and thiol groups is irreversible, making it a useful tool for studying enzyme activity and redox state.
Biochemical and Physiological Effects:
3-(1,1-Dioxo-1,4-thiazinane-4-carbonyl)benzoic acid has been shown to have a wide range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating caspases. 3-(1,1-Dioxo-1,4-thiazinane-4-carbonyl)benzoic acid has also been shown to inhibit the activity of cathepsins, which are involved in the degradation of extracellular matrix proteins. In addition, 3-(1,1-Dioxo-1,4-thiazinane-4-carbonyl)benzoic acid has been shown to induce the release of cytokines, such as TNF-α, from macrophages.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(1,1-Dioxo-1,4-thiazinane-4-carbonyl)benzoic acid is its thiol-reactive properties, which make it a useful tool for studying enzyme activity and redox state. 3-(1,1-Dioxo-1,4-thiazinane-4-carbonyl)benzoic acid is also relatively stable and can be stored for extended periods of time. However, one limitation of 3-(1,1-Dioxo-1,4-thiazinane-4-carbonyl)benzoic acid is that it can react with non-specific thiol groups, which can lead to false positive results. In addition, 3-(1,1-Dioxo-1,4-thiazinane-4-carbonyl)benzoic acid can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of 3-(1,1-Dioxo-1,4-thiazinane-4-carbonyl)benzoic acid in scientific research. One potential application is in the study of oxidative stress and antioxidant defenses in cells. 3-(1,1-Dioxo-1,4-thiazinane-4-carbonyl)benzoic acid can be used to measure the redox state of cells and to study the activity of antioxidant enzymes, such as glutathione peroxidase and catalase. Another potential application is in the study of protein-protein interactions. 3-(1,1-Dioxo-1,4-thiazinane-4-carbonyl)benzoic acid can be used as a probe to study the interaction between proteins and to identify potential drug targets. Finally, 3-(1,1-Dioxo-1,4-thiazinane-4-carbonyl)benzoic acid can be used in the development of new therapeutics for the treatment of cancer and other diseases. 3-(1,1-Dioxo-1,4-thiazinane-4-carbonyl)benzoic acid has been shown to induce apoptosis in cancer cells and to inhibit the activity of cathepsins, making it a potential candidate for the development of new cancer therapies.

Synthesis Methods

3-(1,1-Dioxo-1,4-thiazinane-4-carbonyl)benzoic acid can be synthesized by reacting 2,5-dioxo-1,4-thiazolidine-3-carboxylic acid with 4-nitrobenzoyl chloride in the presence of triethylamine. The resulting compound is then reduced with sodium dithionite to yield 3-(1,1-Dioxo-1,4-thiazinane-4-carbonyl)benzoic acid.

Scientific Research Applications

3-(1,1-Dioxo-1,4-thiazinane-4-carbonyl)benzoic acid has been used in a variety of scientific research applications. It has been used to study the activity of proteases, such as caspases and cathepsins, by measuring the release of 3-(1,1-Dioxo-1,4-thiazinane-4-carbonyl)benzoic acid from peptide substrates. 3-(1,1-Dioxo-1,4-thiazinane-4-carbonyl)benzoic acid has also been used to study the activity of kinases by measuring the phosphorylation of peptide substrates. In addition, 3-(1,1-Dioxo-1,4-thiazinane-4-carbonyl)benzoic acid has been used to measure the redox state of cells by reacting with thiol groups on proteins and peptides.

properties

IUPAC Name

3-(1,1-dioxo-1,4-thiazinane-4-carbonyl)benzoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H13NO5S/c14-11(13-4-6-19(17,18)7-5-13)9-2-1-3-10(8-9)12(15)16/h1-3,8H,4-7H2,(H,15,16)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GHFAOHJMDLKAFL-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CS(=O)(=O)CCN1C(=O)C2=CC(=CC=C2)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H13NO5S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

283.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(1,1-Dioxo-1,4-thiazinane-4-carbonyl)benzoic acid

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